Cas no 2229586-36-9 (methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate)

• Product Name: methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate
• CAS No: 2229586-36-9
• MF: C₁₀H₉ClF₂O₃
• MW: 250.626469373703
• CID: 6051153
• PubChem ID: 165648002
• Update Time: 2025-10-25

methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate
• 2229586-36-9
• EN300-1964381

• Inchi： 1S/C10H9ClF2O3/c1-16-9(15)7-3-2-6(4-8(7)11)10(12,13)5-14/h2-4,14H,5H2,1H3
• InChI Key： AIWDUCGXHGGUDW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C(CO)(F)F

Computed Properties

• Exact Mass: 250.0208282g/mol
• Monoisotopic Mass: 250.0208282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate

Research Brief on Methyl 2-Chloro-4-(1,1-Difluoro-2-Hydroxyethyl)Benzoate (CAS: 2229586-36-9): Recent Advances and Applications

Methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate (CAS: 2229586-36-9) is a fluorinated benzoate derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro-hydroxyethyl moiety, has shown promise in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, structural optimization, and biological activity, positioning it as a potential candidate for further investigation.

The synthesis of methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate has been refined in recent years, with researchers employing advanced catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to introduce the difluoro-hydroxyethyl group efficiently. This methodological advancement has facilitated the scalable production of the compound, enabling broader exploration of its properties.

In the context of drug discovery, methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate has been investigated as a key intermediate in the development of novel kinase inhibitors. Its structural features, particularly the presence of fluorine atoms, enhance binding affinity and metabolic stability, making it a valuable scaffold for targeting protein kinases involved in cancer and inflammatory diseases. Preliminary in vitro studies have demonstrated its efficacy in inhibiting specific kinase pathways, with IC50 values in the low micromolar range.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. A 2024 report in Pest Management Science detailed its use as a precursor for synthesizing next-generation herbicides. The difluoro-hydroxyethyl group contributes to improved herbicidal activity and environmental persistence, addressing some of the limitations of existing agrochemicals. Field trials have shown promising results, with enhanced weed control and reduced toxicity to non-target organisms.

Despite these advancements, challenges remain in the optimization of methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate for commercial applications. Issues such as regioselectivity during synthesis and potential off-target effects in biological systems require further investigation. Future research directions may include computational modeling to predict its interactions with biological targets and the development of greener synthetic routes to minimize environmental impact.

In conclusion, methyl 2-chloro-4-(1,1-difluoro-2-hydroxyethyl)benzoate (CAS: 2229586-36-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability underscore its potential as a focal point for future studies. Continued exploration of its synthesis, mechanism of action, and practical applications will likely yield significant contributions to the field.